Cas no 2229271-98-9 (3-(4-bromofuran-2-yl)propanenitrile)
3-(4-Bromofuran-2-yl)propanenitrile is a brominated furan derivative with a nitrile functional group, offering versatility as an intermediate in organic synthesis. Its structure combines a reactive bromine substituent with a furan ring and a propanenitrile moiety, making it valuable for cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as nucleophilic substitutions. The nitrile group further enables transformations into carboxylic acids, amides, or amines. This compound is particularly useful in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. Its stability and well-defined reactivity profile make it a practical choice for synthetic applications requiring precise functionalization.
2229271-98-9 structure
Product Name:3-(4-bromofuran-2-yl)propanenitrile
CAS No:2229271-98-9
MF:C7H6BrNO
MW:200.03264093399
CID:6038696
PubChem ID:165704693
Update Time:2025-06-07
3-(4-bromofuran-2-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromofuran-2-yl)propanenitrile
- 2229271-98-9
- EN300-1917084
-
- Inchi： 1S/C7H6BrNO/c8-6-4-7(10-5-6)2-1-3-9/h4-5H,1-2H2
- InChI Key： AMRPCUNUIKSOPD-UHFFFAOYSA-N
- SMILES： BrC1=COC(=C1)CCC#N
Computed Properties
- Exact Mass: 198.96328g/mol
- Monoisotopic Mass: 198.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.9Ų
3-(4-bromofuran-2-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917084-1g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 1g |
$1086.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-5g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 5g |
$3147.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-10g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 10g |
$4667.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-0.05g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 0.05g |
$912.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-0.1g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 0.1g |
$956.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-0.25g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 0.25g |
$999.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-0.5g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 0.5g |
$1043.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-1.0g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 1g |
$1086.0 | 2023-05-31 | ||
| Enamine | EN300-1917084-2.5g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 2.5g |
$2127.0 | 2023-09-17 | ||
| Enamine | EN300-1917084-5.0g |
3-(4-bromofuran-2-yl)propanenitrile |
2229271-98-9 | 5g |
$3147.0 | 2023-05-31 |
3-(4-bromofuran-2-yl)propanenitrile Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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